Cas no 2680781-44-4 (3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680781-44-4
• MF: C₁₂H₁₂F₃NO₆
• MW: 323.221994400024
• CID: 5634604
• PubChem ID: 165938737
• Update Time: 2025-10-28

3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid
• EN300-28294332
• 2680781-44-4
• 3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C12H12F3NO6/c1-20-6-4-5(10(17)18)7(9(22-3)8(6)21-2)16-11(19)12(13,14)15/h4H,1-3H3,(H,16,19)(H,17,18)
• InChI Key： QHBFGKYUUBTPPA-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(C(=O)O)=CC(=C(C=1OC)OC)OC)=O)(F)F

Computed Properties

• Exact Mass: 323.06167159g/mol
• Monoisotopic Mass: 323.06167159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 94.1Ų

Additional information on 3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid

3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic Acid: A Comprehensive Overview

The compound 3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 118959-78-7) is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique properties and potential uses in various fields such as pharmaceuticals, agrochemicals, and material science. The molecule consists of a benzoic acid backbone with three methoxy groups at positions 3, 4, and 5, and a trifluoroacetamido group at position 2. These substituents contribute to its distinct chemical behavior and reactivity.

The synthesis of 3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid involves a series of multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, improving yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This has made the compound more accessible for large-scale applications.

In terms of pharmacological properties, 3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid has shown promising results in preclinical studies. It exhibits potent anti-inflammatory and antioxidant activities due to the presence of electron-donating methoxy groups and electron-withdrawing trifluoroacetamido groups on the aromatic ring. These properties make it a potential candidate for the development of novel therapeutic agents targeting inflammatory diseases and oxidative stress-related disorders.

Recent research has also explored the application of this compound in agrochemicals. Studies have demonstrated that 3,4,5-Trimethoxy-2-(2,2,2-trifluoroacetamido)benzoic acid can act as an effective plant growth regulator. Its ability to modulate plant hormone signaling pathways suggests its potential use in enhancing crop yield and improving stress tolerance in plants. This opens up new avenues for sustainable agriculture practices.

From a materials science perspective, the compound has been investigated for its role in the synthesis of advanced materials such as metal-organic frameworks (MOFs). The carboxylic acid group in 3,4,5-Trimethoxy-2-(2